Cas no 1203661-52-2 (1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole)

• Product Name: 1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole
• CAS No: 1203661-52-2
• MF: C₁₄H₁₄F₃N₃
• MW: 281.27627325058
• MDL: MFCD17926474
• CID: 4789271
• Update Time: 2026-02-27

1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine
• 1-(4-TRIFLUOROMETHYLPHENYL)-4-AMINO-4,5,6,7-TETRAHYDROINDAZOLE
• 1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole

• MDL： MFCD17926474
• Inchi： 1S/C14H14F3N3/c15-14(16,17)9-4-6-10(7-5-9)20-13-3-1-2-12(18)11(13)8-19-20/h4-8,12H,1-3,18H2
• InChI Key： FHSZQPWTVCJEHN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1C2=C(C=N1)C(CCC2)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8

1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole

Introduction to 1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole (CAS No. 1203661-52-2) in Modern Chemical and Pharmaceutical Research

The compound 1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole (CAS No. 1203661-52-2) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. Its unique structural framework, combining a trifluoromethylphenyl moiety with a tetrahydroindazole core, has garnered considerable attention due to its potential pharmacological properties. This introduction delves into the compound's chemical characteristics, synthetic methodologies, and its emerging role in contemporary research.

The molecular structure of 1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole is characterized by a benzene ring substituted with a trifluoromethyl group at the 4-position, linked to an indazole scaffold featuring an amino group at the 4-position. The presence of the trifluoromethyl group is particularly noteworthy, as it is a well-documented pharmacophore that enhances metabolic stability and binding affinity in drug candidates. The tetrahydroindazole core is known for its versatility in medicinal chemistry, often serving as a scaffold for compounds with neurological and cardiovascular applications.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production of 1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole. One such approach involves a multi-step synthesis starting from commercially available precursors such as 4-trifluoromethylbenzaldehyde and appropriately substituted indazole derivatives. The reaction sequence typically includes condensation steps followed by reduction and functional group modifications to introduce the amino group at the desired position. These synthetic routes highlight the compound's accessibility for further derivatization and exploration in drug discovery programs.

In the realm of pharmaceutical research, 1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole has shown promise as a lead compound for several therapeutic indications. Studies have indicated its potential activity against various biological targets, including enzymes and receptors implicated in inflammation and pain management. The trifluoromethylphenyl moiety contributes to its binding interactions by modulating electronic properties and hydrophobicity. Furthermore, computational modeling studies have suggested that this compound may exhibit favorable pharmacokinetic profiles due to its balanced lipophilicity and solubility characteristics.

The indazole core of 1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole has been extensively studied for its role in modulating neurotransmitter systems. Preclinical investigations have revealed that derivatives of this scaffold can interact with serotonin receptors (e.g., 5-HT1A), which are central to therapies targeting anxiety and depression. The incorporation of the amino group at the 4-position further enhances its potential as a neurotransmitter modulator by allowing for selective binding interactions with specific receptor subtypes. These findings underscore the compound's significance in neuropharmacological research.

Emerging research also highlights the compound's potential in addressing metabolic disorders. The trifluoromethylphenyl group has been associated with improved binding affinity to enzymes involved in glucose metabolism and lipid synthesis. Studies using cell-based assays have demonstrated that certain derivatives of this compound can modulate key metabolic pathways relevant to type 2 diabetes and obesity. While further research is needed to fully elucidate these effects, these preliminary findings suggest that 1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole may serve as a valuable starting point for developing novel therapeutic strategies against metabolic diseases.

Another area of interest is the compound's potential application in oncology research. The structural features of 1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole have been explored for their ability to inhibit kinases involved in cancer cell proliferation. Preliminary data indicate that certain analogs may exhibit inhibitory effects on tyrosine kinases known to be overexpressed in various malignancies. The trifluoromethyl group's ability to enhance binding interactions with these targets makes this compound an attractive candidate for further investigation in oncology drug development.

The synthesis and characterization of 1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole have also contributed to advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity of the compound and study its conformational dynamics. These analytical methods are crucial for ensuring the purity and consistency of pharmaceutical intermediates during drug development processes.

Future directions in research on 1-(4-Trifluoromethylphenyl)-4-amino-4,5,6,7-tetrahydroindazole include exploring its mechanism of action through detailed molecular dynamics simulations and exploring its efficacy in animal models of disease. Additionally，investigators are investigating ways to optimize its pharmacokinetic properties through structural modifications aimed at enhancing bioavailability and reducing toxicity。These efforts will be instrumental in translating preclinical findings into clinical applications，providing new therapeutic options for patients worldwide。